![molecular formula C24H26N2O3S B2760517 4-[(2,5-dimethylbenzenesulfonamido)methyl]-N-(2-phenylethyl)benzamide CAS No. 690643-97-1](/img/structure/B2760517.png)
4-[(2,5-dimethylbenzenesulfonamido)methyl]-N-(2-phenylethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[(2,5-dimethylbenzenesulfonamido)methyl]-N-(2-phenylethyl)benzamide is a useful research compound. Its molecular formula is C24H26N2O3S and its molecular weight is 422.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Antimicrobial Activity : A study by Ghorab et al. (2017) explored the synthesis of novel derivatives carrying the sulfonamide moiety, showing significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. Molecular docking studies suggested that these compounds bind effectively within the active site of dihydropteroate synthase, a key enzyme in the folate synthesis pathway of microorganisms (Ghorab, Soliman, Alsaid, & Askar, 2017).
Anticancer Properties : Another research avenue involves derivatives related to 1,2-dichloro-4-benzenesulfonamido-5-nitrobenzene, studied for their chemotherapeutic potential against spontaneous cancers in mouse models. The modifications introduced to increase water solubility at physiological pH demonstrated promising anticancer activities, highlighting the potential of sulfonamide derivatives in cancer research (Woolley & Hoeven, 1965).
Synthesis of Novel Derivatives : Research on the synthesis of novel triazepines, pyrimidines, and azoles using toluenesulfonamide as a building block has been conducted, revealing a versatile approach to generating compounds with potential antifungal activity. This showcases the chemical diversity achievable with sulfonamide derivatives and their possible applications in developing new antifungal agents (Khodairy, Ali, & El-wassimy, 2016).
Molecular Docking and DFT Calculations : The synthesis of benzene sulfonamide derivatives and their evaluation for antitumor activity, supported by molecular docking and density functional theory (DFT) calculations, offer insights into their interaction mechanisms at the molecular level. Such studies are crucial for understanding the bioactivity of these compounds and guiding the design of new therapeutic agents (Fahim & Shalaby, 2019).
Materials Science Applications
- Polymer Synthesis : Beyond biological activities, sulfonamide derivatives have been utilized in materials science, for instance, in the synthesis of ortho-linked polyamides based on bis(ether-carboxylic acid) derived from tert-butylcatechol. Such polymers exhibit high thermal stability and solubility in polar solvents, making them suitable for a wide range of applications in materials science (Hsiao, Yang, & Chen, 2000).
Properties
IUPAC Name |
4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]-N-(2-phenylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3S/c1-18-8-9-19(2)23(16-18)30(28,29)26-17-21-10-12-22(13-11-21)24(27)25-15-14-20-6-4-3-5-7-20/h3-13,16,26H,14-15,17H2,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKPSZFVYCAGULS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.